2-{[5-(4-fluorophenyl)-3-isoxazolyl]methoxy}-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methoxy]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H12FN3O3S/c16-11-3-1-10(2-4-11)13-7-12(19-22-13)8-21-9-14(20)18-15-17-5-6-23-15/h1-7H,8-9H2,(H,17,18,20)
• InChI Key: VLCIDRQCHLQREH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NO2)COCC(=O)NC3=NC=CS3)F
• Molecular Formula: C15H12FN3O3S
• Molecular Weight: 333.3 g/mol

Description

2-{[5-(4-fluorophenyl)-3-isoxazolyl]methoxy}-N-1,3-thiazol-2-ylacetamide, commonly known as FITM, is a compound that has been extensively studied for its biological and pharmacological properties. FITM is a selective agonist of the G-protein coupled receptor GPR40, which is expressed in pancreatic beta cells and plays a crucial role in glucose homeostasis.

Mechanism of Action

GPR40 is a G-protein coupled receptor that is predominantly expressed in pancreatic beta cells. Upon binding to FITM, GPR40 activates the Gq/11 signaling pathway, leading to the release of intracellular calcium ions and subsequent insulin secretion. FITM has been shown to be a selective agonist of GPR40, with no significant activity on other related G-protein coupled receptors.
Biochemical and Physiological Effects:
FITM has been shown to stimulate insulin secretion from pancreatic beta cells in a glucose-dependent manner. This property makes it a promising candidate for the development of novel antidiabetic drugs. FITM has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. In addition, FITM has been reported to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using FITM in lab experiments include its high selectivity for GPR40, its ability to stimulate insulin secretion in a glucose-dependent manner, and its potential therapeutic applications in diabetes and obesity. The limitations of using FITM in lab experiments include its low solubility in water, its relatively low yield of synthesis, and its potential toxicity at high concentrations.

Future Directions

Future research on FITM could focus on its potential therapeutic applications in diabetes and obesity, as well as its anti-inflammatory and neuroprotective effects. In addition, the development of more efficient synthesis methods and the optimization of FITM's pharmacokinetic properties could enhance its potential as a drug candidate. Finally, the identification of novel GPR40 agonists with improved selectivity and potency could provide new insights into the role of GPR40 in glucose homeostasis and metabolic disorders.

Scientific Research Applications

FITM has been extensively studied for its potential therapeutic applications in diabetes and obesity. As a selective GPR40 agonist, FITM stimulates insulin secretion from pancreatic beta cells in a glucose-dependent manner. This property makes it a promising candidate for the development of novel antidiabetic drugs. FITM has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity.